Cas no 1272947-00-8 (2-(1-Phenylcyclopropyl)-4-oxazolecarboxylic Acid)

• Product Name: 2-(1-Phenylcyclopropyl)-4-oxazolecarboxylic Acid
• CAS No: 1272947-00-8
• MF: C₁₃H₁₁NO₃
• MW: 229.231343507767
• CID: 1059787
• PubChem ID: 55128789
• Update Time: 2025-06-09

2-(1-Phenylcyclopropyl)-4-oxazolecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-Phenylcyclopropyl)-4-oxazolecarboxylic Acid
• DB-312449
• 2-(1-Phenylcyclopropyl)oxazole-4-carboxylic acid
• 1272947-00-8
• SCHEMBL19224574
• 2-(1-phenylcyclopropyl)-1,3-oxazole-4-carboxylic acid
• AKOS006141106

• Inchi： 1S/C13H11NO3/c15-11(16)10-8-17-12(14-10)13(6-7-13)9-4-2-1-3-5-9/h1-5,8H,6-7H2,(H,15,16)
• InChI Key： QVRGYNHYFOABCH-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)O)N=C1C1(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 229.07389321g/mol
• Monoisotopic Mass: 229.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-(1-Phenylcyclopropyl)-4-oxazolecarboxylic Acid

2-(1-Phenylcyclopropyl)-4-oxazolecarboxylic Acid: A Comprehensive Overview

2-(1-Phenylcyclopropyl)-4-oxazolecarboxylic Acid, also known by its CAS number 1272947-00-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule combines the structural features of a cyclopropane ring fused with a phenyl group and an oxazole carboxylic acid moiety, making it a unique compound with potential applications in drug discovery and material science.

The synthesis of 2-(1-Phenylcyclopropyl)-4-oxazolecarboxylic Acid involves a series of carefully designed organic reactions. Recent advancements in catalytic methods have enabled the efficient construction of the cyclopropane ring, which is a key structural element of this compound. The incorporation of the oxazole ring, on the other hand, has been optimized through various coupling reactions, ensuring high yields and purity. These synthetic strategies not only highlight the versatility of modern organic chemistry but also pave the way for further modifications to explore its pharmacological properties.

From a pharmacological perspective, 2-(1-Phenylcyclopropyl)-4-oxazolecarboxylic Acid has shown promising activity in preclinical studies. Researchers have demonstrated that this compound exhibits selective binding to certain receptor systems, suggesting its potential as a lead molecule for drug development. Recent studies have focused on its ability to modulate ion channels and enzyme activities, which are critical targets in the treatment of various diseases, including neurological disorders and inflammatory conditions.

The structural uniqueness of 2-(1-Phenylcyclopropyl)-4-oxazolecarboxylic Acid also makes it an attractive candidate for materials science applications. Its rigid cyclopropane core and aromatic system provide opportunities for designing advanced materials with tailored electronic properties. For instance, this compound has been explored as a building block for constructing two-dimensional covalent organic frameworks (COFs), which exhibit exceptional stability and functionality.

In terms of chemical stability, 2-(1-Phenylcyclopropyl)-4-oxazolecarboxylic Acid demonstrates remarkable resilience under various environmental conditions. This attribute is crucial for its potential use in industrial settings or as a component in consumer products. Recent thermal analysis studies have revealed that the compound maintains its integrity up to temperatures exceeding 300°C, making it suitable for high-temperature applications.

The environmental impact of 2-(1-Phenylcyclopropyl)-4-oxazolecarboxylic Acid is another area of active research. Scientists are investigating its biodegradation pathways to ensure that its production and use align with sustainable practices. Preliminary findings indicate that the compound undergoes rapid microbial degradation under aerobic conditions, reducing its ecological footprint.

In conclusion, 2-(1-Phenylcyclopropyl)-4-oxazolecarboxylic Acid, CAS number 1272947-00-8, represents a versatile and innovative compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable asset in both academic research and industrial development.